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These application notes provide a comprehensive overview and detailed protocols for the
generation and analysis of transgenic silkworms (Bombyx mori) with targeted mutations in the
BmCyclin L1 gene. The methodologies described herein primarily focus on the utilization of the
CRISPR/Cas9 system for efficient and heritable genome editing.

Introduction to BmCyclin L1 in Silkworms

Cyclin L1 is a crucial regulator of the cell cycle, forming a complex with Cyclin-Dependent
Kinase 11 (CDK11). In the silkworm, Bombyx mori, the BmCyclin L1 protein, in conjunction with
BmCDK11A/B, is localized in the nucleus and plays a significant role in cell cycle regulation.[1]
The abnormal expression of BmCyclin L1 and its associated CDK partners has been shown to
lead to cell cycle arrest and suppression of cell proliferation.[1] Targeted mutation of the
BmCyclin L1 gene can, therefore, provide valuable insights into cell cycle control, silk
production, and overall silkworm development. The primary method for inducing such targeted
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mutations is the CRISPR/Cas9 gene-editing system, which has been successfully applied in
Bombyx mori for precise genome manipulation.[2][3][4]

Data Presentation: Quantitative Analysis of Gene
Editing Efficiency

The following table summarizes representative quantitative data for CRISPR/Cas9-mediated
gene editing in silkworms. These values can be used as a benchmark for planning experiments
targeting BmCyclin L1.

Parameter Reported Value Target Gene(s) Citation
GO Mosaic Mutation Bm-ok, BmKMO,

16.7% - 35.0% [2]
Frequency BmTH, Bmtan

Germline Mutation
o 28.6% (outcross) Bm-ok [2]
Transmission (G1)

Homozygous/Compou  93.6% (incross of GO
Bm-ok [2]
nd Heterozygous (G1)  mutants)

Experimental Workflow and Signhaling Pathway
BmCyclin L1 Signaling Pathway

The diagram below illustrates the known interaction of BmCyclin L1 with its partner
BmCDK11A/B, leading to cell cycle regulation.
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Caption: BmCyclin L1 and BmCDK11A/B form a nuclear complex to regulate the cell cycle.

Experimental Workflow for Generating BmCyclin L1
Mutant Silkworms

This diagram outlines the major steps involved in creating and analyzing transgenic silkworms

with BmCyclin L1 mutations.
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Caption: Workflow for CRISPR/Cas9-mediated generation of BmCyclin L1 mutant silkworms.

Detailed Experimental Protocols
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Protocol 1: Design and Preparation of sgRNA for
BmCyclin L1

Objective: To design and synthesize single guide RNAs (sgRNASs) that target a specific exon of
the BmCyclin L1 gene for Cas9-mediated cleavage.

Materials:

BmCyclin L1 cDNA or genomic DNA sequence (The coding sequence is 1,254 bp[1]).

Online CRISPR design tool (e.g., CHOPCHOP, CRISPOR).

T7 promoter-containing DNA template for sgRNA.

In vitro transcription kit (e.g., MEGAscript T7 Transcription Kit).

Nuclease-free water.

DNA and RNA purification Kits.
Methodology:

o Obtain BmCyclin L1 Sequence: Retrieve the CDS of BmCyclin L1 from a relevant database.
The gene encodes a 417-amino acid protein.[1]

¢ sgRNA Design:
o Input the BmCyclin L1 sequence into a CRISPR design tool.

o Select target sites within an early exon to maximize the chance of a frameshift mutation
leading to a loss-of-function. Target sites should be a 20-nucleotide sequence followed by
a Protospacer Adjacent Motif (PAM), typically 'NGG' for Streptococcus pyogenes Cas9.

o Choose 2-3 sgRNAs with high on-target scores and low off-target predictions.

» SgRNA Synthesis:
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o Synthesize a DNA template for each sgRNA. The template should include a T7 promoter
sequence followed by the 20-nt target sequence.

o Use an in vitro transcription kit to synthesize the sgRNAs from the DNA templates.
o Purify the synthesized sgRNAs using a suitable RNA purification Kit.

o Verify the integrity and concentration of the sgRNA using gel electrophoresis and a
spectrophotometer.

o Store the purified sgRNA at -80°C in nuclease-free water.

Protocol 2: Preparation of Cas9 mRNA and
Microinjection into Silkworm Embryos

Objective: To introduce Cas9 nuclease and BmCyclin L1-targeting sgRNASs into early-stage
silkworm embryos to induce targeted mutations.

Materials:

e pMD19-T vector or similar for cloning.[1]

o Cas9 expression plasmid (e.g., containing a T7 promoter).

« In vitro transcription kit for mMRNA synthesis (e.g., MfMESSAGE mMACHINE T7).
» Purified sgRNAs for BmCyclin L1.

* Non-diapause silkworm eggs (collected within 1 hour of oviposition).[2]

e Microinjection system with glass capillaries.

e Incubator set to 25°C.[2]

Methodology:

¢ Cas9 mRNA Synthesis:
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o Linearize the Cas9 expression plasmid.

o Synthesize capped and polyadenylated Cas9 mRNA using an in vitro transcription Kit.

o Purify the Cas9 mRNA and verify its integrity and concentration.

e Preparation of Injection Mix:

o Prepare a mixture of Cas9 mRNA and the sgRNA(s). Recommended final concentrations
are approximately 500 ng/ul for Cas9 mRNA and 250 ng/ul for the total sgRNA pool.[2]

o Use nuclease-free injection buffer.

o Embryo Microinjection:

[e]

Collect fertilized, non-diapause eggs within 1 hour of being laid.

(¢]

Align the eggs on a glass slide.

[¢]

Perform microinjection into the pre-blastoderm embryos within 4 hours of oviposition.[2]

[¢]

Inject approximately 2-3 nl of the Cas9/sgRNA mixture per egg.[2]
e Incubation:

o Place the injected eggs in a humidified incubator at 25°C for 9-10 days until hatching.[2]

Protocol 3: Screening and Identification of GO Mosaic
and G1 Heritable Mutations

Objective: To identify silkworms carrying mutations in the BmCyclin L1 gene and confirm
germline transmission.

Materials:
e GO larvae hatched from injected eggs.

o Wild-type silkworms for crossing.
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o DNA extraction Kkit.

e PCR primers flanking the sgRNA target sites in BmCyclin L1.

» High-fidelity DNA polymerase.

o Gel electrophoresis equipment.

» DNA sequencing service or T7 Endonuclease | (T7E1) assay Kkit.

Methodology:

e GO Mosaic Screening:

[¢]

After hatching, rear the GO larvae individually.

[e]

Extract genomic DNA from a small portion of the posterior silk gland or from a single leg of
a subset of GO larvae.

[e]

Perform PCR using primers that flank the targeted region of BmCyclin L1.

o

Analyze the PCR products for the presence of mutations. This can be done by:

» T7E1 Assay: Heteroduplexes formed from wild-type and mutated DNA will be cleaved
by the T7E1 enzyme, resulting in smaller bands on a gel.

» Sanger Sequencing: Clone the PCR products into a vector (e.g., pMD19-T) and
sequence multiple clones to identify different induced mutations (insertions, deletions).

[2]
e GO Crossing and G1 Screening:
o Allow the identified GO mosaic mutants to develop into moths.

o Cross the GO mutant moths with wild-type moths (outcross) or with other GO mutants
(incross).[2]

o Rear the resulting G1 offspring.
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o Extract genomic DNA from individual G1 larvae.

o Screen for mutations using PCR followed by sequencing, as described for GO screening.
The presence of mutations in G1 individuals confirms heritable germline transmission.

Protocol 4: Quantitative Trait Analysis of BmCyclin L1
Mutants

Objective: To evaluate the phenotypic effects of BmCyclin L1 mutations on key developmental
and economic traits of the silkworm.

Materials:

» Wild-type and confirmed G1 (or later generation) BmCyclin L1 mutant silkworm lines.

Standard silkworm rearing equipment.

Digital scale.

Microscope.

Data recording and analysis software.
Methodology:

e Rearing: Rear a statistically significant number of wild-type and mutant larvae under
identical, controlled conditions.

o Data Collection: Record the following quantitative characters for each individual:
o Fecundity: Total number of eggs laid by a single female moth.[5]
o Hatching Percentage: The proportion of eggs that successfully hatch.[5]

o Larval Weight: Weigh a set number of mature larvae at a specific time point (e.g., 5th
instar, day 3).[5]

o Larval Duration: Record the total time from hatching to the start of spinning.[5]
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[e]

Pupation Rate: The percentage of larvae that successfully pupate.[5]

o

Single Cocoon Weight: The weight of an individual cocoon.[5]

[¢]

Single Shell Weight: The weight of the silk shell after removing the pupa.[5]

o

Silk Percentage (Shell Ratio): (Single Shell Weight / Single Cocoon Weight) x 100.[5]

o Statistical Analysis:

o For each trait, calculate the mean and standard deviation for both the wild-type and
mutant groups.

o Perform statistical tests (e.g., t-test or ANOVA) to determine if there are significant
differences between the two groups.

o Correlation analysis can also be performed to understand the relationships between
different traits in the mutant line.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1169156/docs#application-notes-protocols-for-
creating-transgenic-silkworms-with-bmcyclin-I1-mutations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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